Cas no 2171279-86-8 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• CAS No: 2171279-86-8
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6122395
• PubChem ID: 165502555
• Update Time: 2025-10-28

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• EN300-1486011
• 2171279-86-8
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]acetic acid

• Inchi： 1S/C23H26N2O5/c1-23(2,3)20(21(28)24-12-19(26)27)25-22(29)30-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18,20H,12-13H2,1-3H3,(H,24,28)(H,25,29)(H,26,27)/t20-/m0/s1
• InChI Key： AAARAMJDRNUNML-FQEVSTJZSA-N
• SMILES： O(C(N[C@@H](C(NCC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid

Recent Advances in the Study of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid (CAS: 2171279-86-8)

The compound 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid (CAS: 2171279-86-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule is widely used for the temporary protection of amino groups during peptide synthesis. Recent advancements have demonstrated that the tert-butyl side chain in the compound enhances steric hindrance, improving the selectivity and efficiency of peptide coupling reactions. These findings have significant implications for the production of complex peptides with high purity and yield.

In addition to its utility in peptide synthesis, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid has been investigated for its potential as a building block in the development of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of novel inhibitors targeting the SARS-CoV-2 main protease. The study reported that derivatives of this compound exhibited promising inhibitory activity, with IC50 values in the low micromolar range. This research opens new avenues for the design of antiviral agents.

Another notable application of this compound is in the field of bioconjugation. Researchers have utilized its reactive carboxyl group for the covalent attachment of peptides to nanoparticles and other biomolecules. A recent study in Bioconjugate Chemistry demonstrated the successful use of this compound in the development of antibody-drug conjugates (ADCs), showcasing its versatility in modern drug delivery systems. The study emphasized the compound's stability under physiological conditions, making it an attractive candidate for such applications.

Despite these advancements, challenges remain in the large-scale production and purification of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2024 preprint on ChemRxiv detailed a novel catalytic method for its synthesis, achieving a 15% increase in overall yield compared to traditional approaches. This development could facilitate broader adoption of the compound in industrial settings.

In conclusion, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid (CAS: 2171279-86-8) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug development, and bioconjugation, with recent studies highlighting its potential in addressing pressing medical challenges. As research progresses, further optimization of its synthesis and exploration of new applications are expected to drive innovation in these fields.